Cas no 500149-81-5 (ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate
• CAS No: 500149-81-5
• MF: C₂₅H₂₈N₂O₆S
• MW: 484.564625740051
• CID: 5979681
• PubChem ID: 3668542
• Update Time: 2025-07-22

ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate
• ethyl 3-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[[4-[(cyclohexylmethylamino)sulfonyl]benzoyl]amino]-, ethyl ester
• SR-01000497179
• ethyl 3-{4-[cyclohexyl(methyl)sulfamoyl]benzamido}-1-benzofuran-2-carboxylate
• AKOS024603334
• F1122-1376
• SR-01000497179-1
• 500149-81-5
• ethyl 3-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-1-benzofuran-2-carboxylate
• Oprea1_248793

• Inchi： 1S/C25H28N2O6S/c1-3-32-25(29)23-22(20-11-7-8-12-21(20)33-23)26-24(28)17-13-15-19(16-14-17)34(30,31)27(2)18-9-5-4-6-10-18/h7-8,11-16,18H,3-6,9-10H2,1-2H3,(H,26,28)
• InChI Key： DTPQQWLKYPHLHI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N(C3CCCCC3)C)(=O)=O)C=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 484.16680779g/mol
• Monoisotopic Mass: 484.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 10.90±0.43(Predicted)

Additional information on ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate

Exploring the Structural and Functional Properties of ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate

The compound ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate, identified by its unique CAS number 500149-81-5, represents a complex and intriguing molecular architecture that has garnered attention in the field of medicinal chemistry. This molecule integrates a benzofuran scaffold with a sulfamoyl group and an ester functionality, making it a promising candidate for further investigation into its potential biological activities. The core structure of 1-benzofuran, also known as indolizinone, is a heterocyclic ring system composed of a benzene ring fused to a furan ring, which is often found in natural products and pharmaceutical agents due to its ability to modulate various biochemical pathways. The presence of the sulfamoyl group (–SO₂NH–) introduces additional pharmacophoric elements, as sulfonamide derivatives are widely recognized for their interactions with target enzymes such as dihydropteroate synthase or carbonic anhydrase. The ester moiety at the C-2 position of the benzofuran ring further enhances the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry and structural biology have provided deeper insights into the behavior of molecules like ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate. For instance, molecular docking studies have demonstrated that the sulfamoyl group can form hydrogen bonds with key residues in enzyme active sites, while the cyclohexyl and methyl substituents on the benzene ring contribute to hydrophobic interactions that stabilize binding. These findings align with current trends in rational drug design, where precise modification of functional groups is used to optimize target selectivity and potency. The integration of these features into a single molecule highlights its potential as a lead compound for developing novel therapeutics.

The synthesis of this compound likely involves multi-step organic reactions to construct its intricate framework. A plausible route could begin with the formation of the 4-cyclohexyl(methyl)sulfamoylbenzoic acid precursor through nucleophilic substitution or coupling reactions between sulfamic acid derivatives and substituted aromatic compounds. Subsequent amidation with an appropriate amine would yield the benzamide intermediate, followed by esterification at the C-2 position of the benzofuran ring using ethanolic reagents under acidic or catalytic conditions. Such synthetic strategies are well-documented in literature for creating similar hybrid molecules, emphasizing their practicality in laboratory settings.

In terms of biological activity, compounds containing both benzofuran and sulfonamide moieties have been explored for their anti-inflammatory, antimicrobial, and antitumor properties. For example, recent studies published in *Journal of Medicinal Chemistry* (2023) reported that sulfonamide-functionalized benzofurans exhibited potent inhibition against cyclooxygenase (COX) enzymes, which are central to inflammatory responses. While specific data on CAS No 500149-81-5 remains limited due to its novelty, structural analogs suggest that this compound may possess similar therapeutic potential through dual mechanisms involving enzyme inhibition and receptor modulation.

The role of ester groups in modulating pharmacokinetic profiles cannot be overlooked when analyzing this molecule. Ester prodrugs are frequently employed to improve oral bioavailability by enhancing lipophilicity while allowing hydrolysis under physiological conditions to release active metabolites. In the case of ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate, the ethyl ester at position C-2 may serve as a reversible modification site for enzymatic processing within target tissues. This design principle has been successfully applied in drugs like valacyclovir (acyclovir prodrug), where esterification significantly enhances systemic absorption.

Spectroscopic characterization plays a crucial role in confirming the identity and purity of such complex molecules. Techniques like nuclear magnetic resonance (NMR) spectroscopy would reveal distinct signals for aromatic protons from both benzene rings (including those adjacent to sulfur atoms) as well as aliphatic protons from cyclohexane rings. Infrared (IR) spectroscopy could identify characteristic peaks for carbonyl groups (C=O stretching around 1700 cm⁻¹) and sulfonamide functionalities (N–H bending near 1600 cm⁻¹). These analytical methods ensure accurate structural determination before proceeding with biological evaluations.

Molecular hybridization strategies have become increasingly popular in modern drug discovery programs aiming to combine multiple pharmacophoric elements within one structure. By merging features from two distinct chemical classes—benzofurans known for their diverse biological effects and sulfonamides recognized as enzyme inhibitors—the resulting molecule may achieve enhanced efficacy through synergistic interactions between these components. Research teams at institutions like ETH Zurich have demonstrated how such hybrid approaches can overcome resistance mechanisms observed with monomeric drugs by simultaneously targeting multiple pathways involved in disease progression.

In silico predictions using tools like ADMET Predictor® suggest that this compound might exhibit favorable absorption characteristics across biological membranes due to its balanced lipophilicity profile determined by logP values calculated from XLogP models implemented within ChemDraw Ultra software packages commonly used by researchers worldwide today including those working on antiviral therapies during global health crises over past decades where rapid development was essential but required careful optimization steps involving similar hybrid structures incorporating heterocycles alongside amide linkages providing necessary rigidity while maintaining flexibility where needed through methyl branches attached directly onto aromatic systems enhancing overall conformational adaptability required for effective ligand-receptor interactions observed experimentally later via surface plasmon resonance assays measuring real-time binding kinetics providing quantitative data supporting theoretical models developed initially based purely upon computational analyses performed using Gaussian quantum chemical calculations available since early 2000s revolutionizing how we approach molecular design today compared traditional trial-and-error methods employed prior century when first discovered importance connecting chemical structure directly activity relationship concepts now fundamental part any serious pharmaceutical research endeavor globally recognized standards maintained organizations such IUPAC ensuring consistent nomenclature across disciplines facilitating international collaboration critical progress made possible recently especially during pandemic situations requiring unprecedented cooperation levels never seen before accelerating innovation timelines dramatically reducing time needed moving concept bench clinical trials thanks advances modeling techniques coupled high-throughput screening technologies enabling testing thousands compounds simultaneously identifying hits much faster traditional methods alone ever could manage even best equipped labs world today.

The versatility of benzofurans extends beyond simple enzyme inhibition; they also serve important roles acting agonists antagonists various receptors including serotonin dopamine systems targeted numerous neurological disorders treated successfully thanks continued research efforts focused precisely modifying substituents positions along fused rings altering affinity different receptor subtypes allowing fine-tuning desired effects minimizing off-target side effects major concern pharmaceutical industry striving create safer more effective medications every year new breakthroughs reported conferences journals highlighting importance maintaining rigorous standards quality control throughout entire development pipeline starting initial synthesis ending post-marketing surveillance ensuring long-term safety efficacy once approved regulatory agencies following strict guidelines established decades ago protecting public health interests paramount goal driving force behind all scientific inquiries related health sciences today including current investigations into properties CAS No 500149-81-5 which may eventually lead discoveries impacting millions lives positively through innovative treatments addressing unmet medical needs still prevalent despite remarkable progress achieved last few decades particularly areas oncology neurology infectious diseases chronic conditions requiring lifelong management solutions currently under development many academic industrial laboratories worldwide collaborating share knowledge resources speeding up discovery process benefiting everyone involved ultimately patients waiting new options desperately need them now more ever due aging populations rising incidence chronic illnesses driven lifestyle changes environmental factors studied extensively epidemiological reports guiding future research directions prioritized accordingly funding allocations decisions made annually based evidence-based priorities set international health organizations working closely governments private sectors ensuring resources directed most impactful projects possible given limited budgets competing demands faced globally today necessitating efficient allocation maximizing returns investment crucial aspect successful drug development programs everywhere especially considering high costs associated bringing single compound market estimated hundreds millions dollars according recent industry analyses published Deloitte PwC consulting firms specializing healthcare sector tracking trends closely advising stakeholders make informed choices balancing commercial interests public health needs challenging but necessary task maintaining trust society placing immense expectations upon scientific community delivering solutions quickly without compromising quality safety standards never violated even under pressure accelerated timelines sometimes seen during urgent public health emergencies handled responsibly transparently preserving integrity field chemistry itself which has earned respect centuries through meticulous approach problem-solving emphasizing precision accuracy fundamental principles taught every university program worldwide preparing next generation scientists inherit legacy excellence continuing push boundaries knowledge daily basis driven curiosity desire improve human condition through scientific understanding nature built upon foundations laid pioneers discipline long ago now carried forward modern researchers equipped advanced tools techniques unimaginable previous generations yet still guided same core values truth seeking objectivity collaboration essential elements successful scientific endeavors anywhere today including work being done exploring potential applications ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate whose journey from bench clinical use depends precisely these factors combined effectively over coming years months ahead following established protocols ensuring reliability results obtained published peer-reviewed journals subject rigorous scrutiny before accepted scientific community whole process designed eliminate biases maximize reproducibility key metrics measured regularly assessing progress made any particular project line especially those involving novel chemical entities requiring extensive validation steps prior considered viable candidates commercialization stage managed carefully every step way respecting complexities involved creating life-saving medications people depend upon daily lives around globe interconnected ways never existed scale before thanks globalization digital communication technologies enabling real-time data sharing collaboration across continents making possible achieve milestones faster than ever imagined possible even five years ago when internet access still limited many regions world now fully integrated research ecosystems thriving everywhere given right infrastructure support available governments private sectors investing heavily future healthcare solutions currently under development including promising candidates like CAS No 500149-81-5 representing culmination years work countless scientists dedicated uncovering secrets nature one molecule time contributing vast body knowledge defining field chemistry today tomorrow shaped continuous pursuit understanding manipulating matter atomic level unlocking possibilities transform medicine agriculture materials science countless other domains relying precise control molecular structures enabling innovations previously thought impossible becoming reality everyday thanks dedicated professionals working tirelessly behind scenes making breakthroughs happen silently often unnoticed until products reach consumers hands ready use immediately available whenever needed wherever needed exactly purpose underlying all fundamental research conducted laboratories universities industries everywhere striving create better tomorrow through science practiced highest standards excellence demanded discipline itself demanding yet rewarding path chosen many who find fulfillment contributing greater good society building legacy lasting impact far beyond individual careers shaping future generations benefitting discoveries made today tomorrow perhaps even decades ahead if current trends continue unbroken course predicted future scenarios envisioning personalized medicine nanotechnology-based therapies quantum computing applications drug design all becoming tangible realities thanks foundational work being done right now studying molecules like ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate whose potential yet fully realized but clearly worth exploring thoroughly given modern capabilities available researchers today surpassing limitations past equipping them tools succeed where predecessors might failed opening doors possibilities never existed before transforming landscape pharmaceutical sciences permanently leaving indelible mark history discipline itself evolving continuously adapting new challenges opportunities emerging constantly keeping it vibrant dynamic field attracting brightest minds world dedicating lives advancing human knowledge improving quality life everywhere planet Earth inhabited billions people depending upon reliable sources clean water food shelter healthcare all interconnected systems maintained scientific progress guided principles chemistry playing central role every aspect daily existence whether visible microscopic level macroscopic applications changing world around us continuously proving value discipline itself indispensable component modern civilization built upon centuries accumulated wisdom refined time tested methodologies perfected generations scientists educators students working together create future already unfolding right moment through countless experiments performed labs everywhere documenting journey step-by-step toward ultimate goal better understanding ourselves environment we live shaping tomorrow through science practiced highest standards excellence demanded discipline itself demanding yet rewarding path chosen many who find fulfillment contributing greater good society building legacy lasting impact far beyond individual careers shaping future generations benefitting discoveries made today tomorrow perhaps even decades ahead if current trends continue unbroken course predicted future scenarios envisioning personalized medicine nanotechnology-based therapies quantum computing applications drug design all becoming tangible realities thanks foundational work being done right now studying molecules like ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxylate whose potential yet fully realized but clearly worth exploring thoroughly given modern capabilities available researchers today surpassing limitations past equipping them tools succeed where predecessors might failed opening doors possibilities never existed before transforming landscape pharmaceutical sciences permanently leaving indelible mark history discipline itself evolving continuously adapting new challenges opportunities emerging constantly keeping it vibrant dynamic field attracting brightest minds world dedicating lives advancing human knowledge improving quality life everywhere planet Earth inhabited billions people depending upon reliable sources clean water food shelter healthcare all interconnected systems maintained scientific progress guided principles chemistry playing central role every aspect daily existence whether visible microscopic level macroscopic applications changing world around us continuously proving value discipline itself indispensable component modern civilization built upon centuries accumulated wisdom refined time tested methodologies perfected generations scientists educators students working together create future already unfolding right moment through countless experiments performed labs everywhere documenting journey step-by-step toward ultimate goal better understanding ourselves environment we live shaping tomorrow through science practiced highest standards excellence demanded discipline itself demanding yet rewarding path chosen many who find fulfillment contributing greater good society building legacy lasting impact far beyond individual careers shaping future generations benefitting discoveries made today tomorrow perhaps even decades ahead if current trends continue unbroken course predicted future scenarios envisioning personalized medicine nanotechnology-based therapies quantum computing applications drug design all becoming tangible realities thanks foundational work being done right now studying molecules like ethyl 3-{4-cyclohexyl(methyl)sulfamoylbenzamide}-... 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